N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C16H17N3O3S/c1-19-8-11(16(18-19)22-2)15(21)17-7-13(20)12-9-23-14-6-4-3-5-10(12)14/h3-6,8-9,13,20H,7H2,1-2H3,(H,17,21)
• InChI Key: FWYUWIMYFGLEIS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC(C2=CSC3=CC=CC=C32)O
• Molecular Formula: C16H17N3O3S
• Molecular Weight: 331.4 g/mol
• CAS No.: 2097891-60-4

Description

N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H17N3O3S and its molecular weight is 331.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity Research has demonstrated the synthesis and reactivity of compounds structurally related to benzo[b]thiophene derivatives, exploring their potential as intermediates for developing new heterocyclic compounds. For example, benzo[b]thiophen-2-yl-hydrazonoesters have been synthesized and investigated for their reactivity towards different nitrogen nucleophiles, yielding a variety of pyrazole, isoxazole, and pyrimidine derivatives (Mohareb et al., 2004). Such studies highlight the potential of these compounds in heterocyclic synthesis, offering pathways to new chemical entities with possible pharmacological activities.

Biological Activities Compounds containing the benzo[b]thiophene moiety have been synthesized and evaluated for their biological activities, including anticancer, antibacterial, and anti-inflammatory properties. For instance, new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives were synthesized and screened for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating the potential of these compounds in medicinal chemistry (Hassan et al., 2014).

Advanced Synthesis Techniques Research has also focused on developing practical synthesis methods for compounds with potential therapeutic applications. For instance, a practical synthesis method for an orally active CCR5 antagonist showcases the intricate steps and methodologies employed in creating complex molecules with significant biological relevance (Ikemoto et al., 2005).

Molecular Interaction Studies Studies on the molecular interactions of specific compounds with biological targets are crucial for drug development. For example, research on the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor provides insights into the antagonist's binding mechanism, highlighting the importance of understanding molecular interactions in drug discovery (Shim et al., 2002).

Mechanism of Action

Target of Action

Compounds with similar structures have been shown to interact with serotoninergic 5-ht 1a receptors .

Mode of Action

It is suggested that the compound may interact with its targets through electrostatic interactions .

Biochemical Pathways

Compounds with similar structures have been shown to influence the serotoninergic system .

Result of Action

Compounds with similar structures have been shown to have affinity towards 5-ht 1a receptors .